Cas no 939759-26-9 (Benzyl 3-iodoazetidine-1-carboxylate)

Benzyl 3-iodoazetidine-1-carboxylate structure
939759-26-9 structure
Product Name:Benzyl 3-iodoazetidine-1-carboxylate
CAS No:939759-26-9
MF:C11H12INO2
MW:317.122955322266
MDL:MFCD09026510
CID:858999
PubChem ID:16244498
Update Time:2024-10-25

Benzyl 3-iodoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 3-iodoazetidine-1-carboxylate
    • 1-Azetidinecarboxylic acid, 3-iodo-, phenylmethyl ester
    • 1-Cbz-3-iodoazetidine
    • 3-iodo-azetidine-1-carboxylic acid benzyl ester
    • C11H12INO2
    • SNXKRIUJMHHPOB-UHFFFAOYSA-N
    • 1-Azetidinecarboxylic acid,3-iodo-
    • FCH1738292
    • PB34338
    • OR317157
    • AK103724
    • AX8235263
    • Y4773
    • (phenylmethyl) 3-iodanylazetidine
    • Phenylmethyl 3-iodo-1-azetidinecarboxylate (ACI)
    • MFCD09026510
    • AS-33439
    • J-504209
    • Benzyl3-iodoazetidine-1-carboxylate
    • 3-iodo-1-Azetidinecarboxylic acid phenylmethyl ester
    • SY097205
    • DB-079757
    • DTXSID00585721
    • SCHEMBL9929268
    • 1-Azetidinecarboxylic acid,3-iodo-, phenylmethyl ester
    • EN300-261674
    • AKOS015950105
    • CS-0045527
    • 939759-26-9
    • MDL： MFCD09026510
    • Inchi： 1S/C11H12INO2/c12-10-6-13(7-10)11(14)15-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
    • InChI Key： SNXKRIUJMHHPOB-UHFFFAOYSA-N
    • SMILES： O=C(N1CC(I)C1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 316.99100
  • Monoisotopic Mass: 316.99128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 2.4

Experimental Properties

  • PSA: 29.54000
  • LogP: 2.38030

Benzyl 3-iodoazetidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzyl 3-iodoazetidine-1-carboxylate Pricemore >>

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Benzyl 3-iodoazetidine-1-carboxylate Production Method

Production Method 1

1379079-64-7 1379079-64-7
939759-26-9 939759-26-9
Reaction Conditions
1.1 Reagents: Sodium iodide Solvents: Acetone ;  2 h, rt
Reference
Chiral proton catalysis of secondary nitroalkane additions to azomethine: synthesis of a potent GlyT1 inhibitor
Davis, Tyler A.; Danneman, Michael W.; Johnston, Jeffrey N., Chemical Communications (Cambridge, 2012, 48(45), 5578-5580

Production Method 2

128117-22-6 128117-22-6
939759-26-9 939759-26-9
Reaction Conditions
1.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Dichloromethane ;  0 °C; 5 h, rt
Reference
Practical carbon-carbon bond formation from olefins through nickel-catalyzed reductive olefin hydrocarbonation
Lu, Xi; Xiao, Bin; Zhang, Zhenqi; Gong, Tianjun; Su, Wei; et al, Nature Communications, 2016, 7,

Production Method 3

128117-22-6 128117-22-6
939759-26-9 939759-26-9
Reaction Conditions
1.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Toluene ;  overnight, 105 °C
Reference
Synthesis of 2-Aryl Azetidines through Pd-Catalyzed Migration/Coupling of 3-Iodoazetidines and Aryl Boronic Acids
Yang, Han; Chen, Zhen; Guo, Wenjing; Gu, Zhenhua, Organic Letters, 2022, 24(31), 5731-5735

Production Method 4

128117-22-6 128117-22-6
939759-26-9 939759-26-9
Reaction Conditions
1.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Dichloromethane ;  0 °C; overnight, 0 °C → rt
Reference
Nickel-catalyzed Sonogashira reactions of non-activated secondary alkyl bromides and iodides
Yi, Jun; Lu, Xi; Sun, Yan-Yan; Xiao, Bin; Liu, Lei, Angewandte Chemie, 2013, 52(47), 12409-12413

Production Method 5

128117-22-6 128117-22-6
939759-26-9 939759-26-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  2 h, rt
1.2 Reagents: Sodium iodide Solvents: Dimethylformamide ;  overnight, 100 °C
Reference
Mild and Phosphine-Free Iron-Catalyzed Cross-Coupling of Nonactivated Secondary Alkyl Halides with Alkynyl Grignard Reagents
Cheung, Chi Wai; Ren, Peng; Hu, Xile, Organic Letters, 2014, 16(9), 2566-2569

Benzyl 3-iodoazetidine-1-carboxylate Raw materials

Benzyl 3-iodoazetidine-1-carboxylate Preparation Products

Benzyl 3-iodoazetidine-1-carboxylate Related Literature

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